Cas no 54256-47-2 (1-octyl-1,4-diazepane)

1-octyl-1,4-diazepane structure
1-octyl-1,4-diazepane structure
Product Name:1-octyl-1,4-diazepane
CAS No:54256-47-2
MF:C13H28N2
MW:212.374823570251
MDL:MFCD11197808
CID:940296
PubChem ID:304602
Update Time:2025-04-19

1-octyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

    • 1-octyl-1,4-diazepane
    • AC1L75CB
    • NSC197218
    • NSC-197218
    • SCHEMBL24872297
    • 54256-47-2
    • DTXSID90307954
    • MFCD11197808
    • MDL: MFCD11197808
    • Inchi: 1S/C13H28N2/c1-2-3-4-5-6-7-11-15-12-8-9-14-10-13-15/h14H,2-13H2,1H3
    • InChI Key: QWPYZFDONNNPSU-UHFFFAOYSA-N
    • SMILES: N1(CCNCCC1)CCCCCCCC

Computed Properties

  • Exact Mass: 212.22544
  • Monoisotopic Mass: 212.225248902g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • PSA: 15.27
  • LogP: 2.90890

1-octyl-1,4-diazepane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB423352-1 g
1-Octyl-1,4-diazepane
54256-47-2
1 g
€616.10 2023-07-18
abcr
AB423352-5 g
1-Octyl-1,4-diazepane
54256-47-2
5 g
€1,106.00 2023-07-18
abcr
AB423352-1g
1-Octyl-1,4-diazepane; .
54256-47-2
1g
€616.10 2025-04-18
abcr
AB423352-5g
1-Octyl-1,4-diazepane; .
54256-47-2
5g
€1106.00 2025-04-18
A2B Chem LLC
AJ26925-1g
1-octyl-1,4-diazepane
54256-47-2 95+%
1g
$1067.00 2024-04-19
A2B Chem LLC
AJ26925-2g
1-octyl-1,4-diazepane
54256-47-2 95+%
2g
$1370.00 2024-04-19
A2B Chem LLC
AJ26925-5g
1-octyl-1,4-diazepane
54256-47-2 95+%
5g
$1843.00 2024-04-19
A2B Chem LLC
AJ26925-10g
1-octyl-1,4-diazepane
54256-47-2 95+%
10g
$2552.00 2024-04-19
A2B Chem LLC
AJ26925-25g
1-octyl-1,4-diazepane
54256-47-2 95+%
25g
$3497.00 2024-04-19
A2B Chem LLC
AJ26925-50g
1-octyl-1,4-diazepane
54256-47-2 95+%
50g
$4880.00 2024-04-19
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